Cas no 1806824-91-8 (Methyl 4-(difluoromethyl)-2,3-dihydroxypyridine-6-acetate)

• Product Name: Methyl 4-(difluoromethyl)-2,3-dihydroxypyridine-6-acetate
• CAS No: 1806824-91-8
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4917401
• Update Time: 2025-10-12

Methyl 4-(difluoromethyl)-2,3-dihydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-2,3-dihydroxypyridine-6-acetate

• Inchi： 1S/C9H9F2NO4/c1-16-6(13)3-4-2-5(8(10)11)7(14)9(15)12-4/h2,8,14H,3H2,1H3,(H,12,15)
• InChI Key： CQTGOIAYHJWDTG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(NC(=C1)CC(=O)OC)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 387
• XLogP3: 0
• Topological Polar Surface Area: 75.6

Additional information on Methyl 4-(difluoromethyl)-2,3-dihydroxypyridine-6-acetate

Methyl 4-(difluoromethyl)-2,3-dihydroxypyridine-6-acetate: A Comprehensive Overview

The compound Methyl 4-(difluoromethyl)-2,3-dihydroxypyridine-6-acetate (CAS No. 1806824-91-8) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at the 4-position and hydroxyl groups at the 2 and 3 positions, along with an acetate ester group at the 6-position. These functional groups contribute to its versatile reactivity and make it an interesting target for both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of antiviral and anticancer agents. The presence of hydroxyl groups in Methyl 4-(difluoromethyl)-2,3-dihydroxypyridine-6-acetate suggests potential hydrogen bonding capabilities, which are often critical for bioavailability and target binding in pharmacological applications. Additionally, the difluoromethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and enhance its reactivity in various chemical reactions.

The synthesis of Methyl 4-(difluoromethyl)-2,3-dihydroxypyridine-6-acetate typically involves multi-step organic synthesis strategies. Researchers have explored various methodologies to construct this compound, including nucleophilic substitution, condensation reactions, and oxidation processes. The optimization of these synthetic routes has been a focal point in recent studies, with efforts directed toward improving yield, purity, and scalability. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis to expedite the formation of this compound while maintaining high stereochemical control.

In terms of physical properties, Methyl 4-(difluoromethyl)-2,3-dihydroxypyridine-6-acetate exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. For example, researchers have utilized Methyl 4-(difluoromethyl)-2,3-dihydroxypyridine-6-acetate as an intermediate in the synthesis of bioactive compounds targeting specific enzymes involved in cancer progression. A study published in *Medicinal Chemistry Communications* reported that derivatives of this compound exhibited potent inhibitory activity against human topoisomerase IIα (Topo IIα), an enzyme critical for DNA replication and transcription.

Furthermore, the environmental impact of Methyl 4-(difluoromethyl)-2,3-dihydroxypyridine-6-acetate has been a subject of interest among chemists concerned with green chemistry principles. Recent research has focused on developing eco-friendly synthesis pathways that minimize waste generation and reduce reliance on hazardous reagents. For instance, catalytic asymmetric synthesis using biodegradable catalysts has been proposed as a sustainable approach to producing this compound on an industrial scale.

In conclusion, Methyl 4-(difluoromethyl)-2,3-dihydroxypyridine-6-acetate (CAS No. 1806824-91-8) is a versatile compound with significant potential across multiple disciplines. Its unique structure endows it with valuable chemical properties that make it an attractive candidate for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its synthesis, properties, and applications, this compound is poised to play an increasingly important role in advancing modern chemistry and pharmacology.